![molecular formula C13H16N2O3 B558209 (S)-2-((tert-Butoxycarbonyl)amino)-3,3-dimethylbutanoic acid CAS No. 62965-35-9](/img/structure/B558209.png)
(S)-2-((tert-Butoxycarbonyl)amino)-3,3-dimethylbutanoic acid
Overview
Description
“(S)-2-((tert-Butoxycarbonyl)amino)-3,3-dimethylbutanoic acid” is a compound that contains a tert-butyloxycarbonyl (Boc) protecting group . The Boc group is used in organic synthesis as a protecting group for amines . This compound is also used in the preparation of indole derivatives as efflux pump inhibitors for the treatment and prevention of bacterial infections .
Synthesis Analysis
The synthesis of this compound involves the use of tert-butyloxycarbonyl-protected amino acids (Boc-AAILs) . The Boc-AAILs are synthesized by simple neutralization of [emim][OH] with commercially available Boc-protected amino acids . The resulting protected AAILs are used as the starting materials in dipeptide synthesis with commonly used coupling reagents .
Molecular Structure Analysis
The molecular formula of “(S)-2-((tert-Butoxycarbonyl)amino)-3,3-dimethylbutanoic acid” is C11H21NO4 . The molecular weight is 231.29 g/mol . The InChI key is LRFZIPCTFBPFLX-SSDOTTSWSA-N .
Chemical Reactions Analysis
The Boc-AAILs are used as the starting materials in dipeptide synthesis with commonly used coupling reagents . The distinctive coupling reagent N,N0-diethylene-N00-2-chloroethyl thiophosphoramide was found to enhance amide formation in the Boc-AAILs without the addition of a base, giving the dipeptides in satisfactory yields in 15 min .
Physical And Chemical Properties Analysis
The compound is a clear and nearly colorless to pale yellow liquid at room temperature . More specific physical and chemical properties were not found in the sources I retrieved.
Scientific Research Applications
Synthesis of Chiral Compounds
N-Boc-L-tert-Leucine is utilized for its significant hydrophobicity and steric hindrance, which are essential in controlling molecular conformation during chemical reactions. This leads to the formation of chiral compounds, making it a crucial chiral intermediate in synthesizing anti-cancer, anti-viral, and biological inhibitors .
Precursor for Chiral Ligands
It serves as a key precursor in the synthesis of chiral phosphinooxazoline ligands, such as (S)-tert-butylPHOX. These ligands are important in various asymmetric catalysis applications .
Kinetic Resolution of Secondary Alcohols
N-Boc-L-tert-Leucine can be used in the synthesis of chiral copper (II) polymers that catalyze the kinetic resolution of secondary alcohols by acylation, which is a valuable process in producing enantiomerically pure substances .
N-Boc Deprotection
A sustainable method for N-Boc deprotection employs a choline chloride/p-toluenesulfonic acid deep eutectic solvent (DES), which acts as both a reaction medium and catalyst. This method allows for the deprotection of a variety of N-Boc derivatives with excellent yields .
5. Chiral Building Block in Drug Synthesis L-tert-leucine, derived from N-Boc-L-tert-Leucine, is widely used as a chiral building block in the synthesis of anti-tumor and anti-virus drugs such as atazanavir, telaprevir, and boceprevir .
Safety and Hazards
Mechanism of Action
N-Boc-L-tert-Leucine, also known as Boc-Tle-OH, (S)-2-((tert-Butoxycarbonyl)amino)-3,3-dimethylbutanoic acid, Boc-L-tert-leucine, or (s)-n-(tert-butoxycarbonyl)-tert-leucine, is a derivative of the non-polar amino acid L-tert-Leucine . This compound has a variety of applications in biochemical research and drug synthesis .
Target of Action
It is known that the compound is used as a protective group for amines in organic synthesis . The Boc protective group can protect the amino group of the amino acid from non-specific reactions with other reactants .
Mode of Action
N-Boc-L-tert-Leucine acts as a protective group for amines in organic synthesis . The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . This protection prevents the amino group from reacting non-specifically with other reactants during the synthesis process .
Biochemical Pathways
The compound plays a crucial role in the synthesis of chiral compounds . Its tert-butyl group exhibits significant hydrophobicity and steric hindrance, enabling effective control of molecular conformation in chemical reactions .
Pharmacokinetics
It is known that the compound is slightly soluble in dmso, ethyl acetate, and methanol .
Result of Action
The primary result of N-Boc-L-tert-Leucine’s action is the formation of chiral compounds . Its significant hydrophobicity and steric hindrance allow it to effectively control molecular conformation in chemical reactions . This control leads to the formation of chiral compounds, which are crucial intermediates in the synthesis of various drugs .
Action Environment
The action of N-Boc-L-tert-Leucine can be influenced by environmental factors. For instance, the compound should be stored in a sealed, dry environment at room temperature . Exposure to light should be avoided as it can lead to decomposition . Furthermore, the compound’s solubility can be affected by the solvent used, which can impact its efficacy and stability .
properties
IUPAC Name |
(2S)-3,3-dimethyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO4/c1-10(2,3)7(8(13)14)12-9(15)16-11(4,5)6/h7H,1-6H3,(H,12,15)(H,13,14)/t7-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRFZIPCTFBPFLX-SSDOTTSWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(C(=O)O)NC(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)[C@@H](C(=O)O)NC(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-2-((tert-Butoxycarbonyl)amino)-3,3-dimethylbutanoic acid | |
CAS RN |
62965-35-9 | |
Record name | N-tert-Butoxycarbonyl-L-tert-leucine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=62965-35-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (S)-2-((tert-Butoxycarbonyl)amino)-3,3-dimethylbutanoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0062965359 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-(tert-butoxycarbonyl)-3-methyl-L-valine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.119.026 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
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Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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